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Compound of Interest

Compound Name: 1-Cyclopentyl-4-iodobenzene

Cat. No.: B15322711

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 1-
Cyclopentyl-4-iodobenzene (CAS No. 92316-59-1). While a specific Safety Data Sheet (SDS)
for this compound is not readily available in public domains, this document outlines disposal
procedures based on the known hazards of similar iodinated aromatic hydrocarbons and
general best practices for handling halogenated organic waste. The information herein is
intended to supplement, not replace, institutional safety protocols and regulatory requirements.

l. Quantitative Data Summary (Surrogate Data)

Due to the absence of a specific SDS for 1-Cyclopentyl-4-iodobenzene, the following table
presents data for lodobenzene (CAS No. 591-50-4) as a closely related surrogate.
Researchers should handle 1-Cyclopentyl-4-iodobenzene with at least the same level of
caution.
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Parameter

Value (for lodobenzene)

Citation

Acute Oral Toxicity (LD50)

1749 mg/kg (Rat)

[1]

Physical State Liquid [2]
Appearance Yellow [2]
Odor Odorless [2]
- , 188 °C/370.4 °F @ 760
Boiling Point [2]
mmHg
Flash Point 74 °C/165.2 °F [2]

Solubility in Water

Insoluble

[2]

Hazards

Harmful if swallowed. Irritating

to skin. Risk of serious

damage to eyes.

[1]

Il. Experimental Protocols: Disposal of Halogenated

Organic Waste

The following protocol is a general guideline for the disposal of 1-Cyclopentyl-4-iodobenzene,

treated as a halogenated organic waste.

1. Personal Protective Equipment (PPE):

inhalation of vapors.[1][3]

2. Waste Segregation and Collection:

[4]

Wear chemical-resistant gloves (e.g., nitrile), splash goggles, and a lab coat.[1]

All handling of the waste should be conducted in a certified chemical fume hood to avoid

Designate a specific, properly labeled waste container for "Halogenated Organic Waste."[3]
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» Do not mix halogenated waste with non-halogenated waste to prevent unnecessary
increases in disposal costs.[5]

e The container must be in good condition, compatible with the chemical, and have a tightly
sealing cap.[3][4]

e The container should be clearly labeled with "Halogenated Waste," and a list of all chemical
constituents and their approximate percentages should be maintained.[3][4]

3. Spill and Leak Management:

 In case of a spill, absorb the material with an inert absorbent such as sand, vermiculite, or
commercial sorbent pads.[1]

o Collect the absorbent material and contaminated items into a sealed, labeled container for
hazardous waste disposal.[1][3]

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office immediately.[3]

4. Final Disposal:

 All chemical waste must be disposed of through your institution's hazardous waste
management program.[2]

e Do not pour 1-Cyclopentyl-4-iodobenzene or any halogenated solvent down the drain.[5]

o Ensure the hazardous waste tag is completed with all required information, including the
generator's name, department, and the chemical composition of the waste.[3]

o Store the sealed waste container in a designated satellite accumulation area until it is
collected by EHS personnel.[3]

lll. Visualized Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-Cyclopentyl-
4-iodobenzene.
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Caption: Disposal Workflow for 1-Cyclopentyl-4-iodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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